Cas no 2624130-07-8 (4-methyl-3-oxabicyclo[4.1.0]heptane-4-carboxylic acid)

• Product Name: 4-methyl-3-oxabicyclo[4.1.0]heptane-4-carboxylic acid
• CAS No: 2624130-07-8
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 6127052
• PubChem ID: 155978346
• Update Time: 2025-10-30

4-methyl-3-oxabicyclo[4.1.0]heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-oxabicyclo[4.1.0]heptane-4-carboxylic acid
• 2624130-07-8
• EN300-27748927

• Inchi： 1S/C8H12O3/c1-8(7(9)10)3-5-2-6(5)4-11-8/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： CNAMQBIZUTZDTP-UHFFFAOYSA-N
• SMILES： C12C(C1)CC(C)(C(O)=O)OC2

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 280.3±23.0 °C(Predicted)
• pka: 3.75±0.20(Predicted)

Additional information on 4-methyl-3-oxabicyclo[4.1.0]heptane-4-carboxylic acid

4-Methyl-3-Oxabicyclo[4.1.0]Heptane-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2624130-07-8, known as 4-methyl-3-oxabicyclo[4.1.0]heptane-4-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique bicyclic structure, which combines a four-membered ring with an oxygen atom (the "oxa" designation) and a methyl group attached to the fourth carbon of the bicyclo system, along with a carboxylic acid functional group at the same position.

Recent studies have highlighted the potential of bicyclic compounds like this one in drug discovery and development due to their ability to mimic complex biological structures and interactions. The presence of the carboxylic acid group makes this compound particularly versatile, as it can participate in hydrogen bonding and other non-covalent interactions, which are crucial for bioactivity.

One of the most intriguing aspects of 4-methyl-3-oxabicyclo[4.1.0]heptane-4-carboxylic acid is its synthetic accessibility and structural diversity. Researchers have explored various methods to synthesize this compound, including ring-closing metathesis and other cycloaddition reactions, which have opened up new avenues for its production on a larger scale.

Moreover, the compound has been studied for its potential applications in polymer science, where its rigid bicyclic structure can contribute to the development of high-performance materials with tailored mechanical properties. Recent advancements in computational chemistry have allowed scientists to model the behavior of this compound in different environments, providing deeper insights into its electronic structure and reactivity.

In terms of biological activity, 4-methyl-3-oxabicyclo[4.1.0]heptane-4-carboxylic acid has shown promise as a lead compound in anti-inflammatory and analgesic drug development. Its ability to modulate specific cellular pathways has been extensively studied using advanced techniques such as X-ray crystallography and molecular docking simulations.

Looking ahead, the continued exploration of bicyclic compounds like this one is expected to yield even more groundbreaking discoveries in both academic research and industrial applications. As our understanding of their properties and behaviors grows, so too does their potential to address some of the most pressing challenges in modern science.